Cas no 920459-08-1 (3-Amino-4-isothiazolecarboxylic Acid)

• Product Name: 3-Amino-4-isothiazolecarboxylic Acid
• CAS No: 920459-08-1
• MF: C₄H₄N₂O₂S
• MW: 144.151759147644
• CID: 2085317
• PubChem ID: 21758174
• Update Time: 2025-06-15

3-Amino-4-isothiazolecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-isothiazolecarboxylic Acid
• 3-aminoisothiazole-4-carboxylicacid
• STK504852
• SCHEMBL18191097
• 920459-08-1
• AKOS005209325
• 3-aminoisothiazole-4-carboxylic acid
• 3-amino-1,2-thiazole-4-carboxylic acid
• AT33574

• Inchi： 1S/C4H4N2O2S/c5-3-2(4(7)8)1-9-6-3/h1H,(H2,5,6)(H,7,8)
• InChI Key： UOLLMKJGLPMRAD-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C(N)=N1

Computed Properties

• Exact Mass: 143.99934855Da
• Monoisotopic Mass: 143.99934855Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 3-Amino-4-isothiazolecarboxylic Acid

3-Amino-4-isothiazolecarboxylic Acid: A Promising Compound in Biomedical Research

3-Amino-4-isothiazolecarboxylic Acid (CAS No. 920459-08-1) has emerged as a significant molecule in the field of biomedical research, particularly due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of isothiazole derivatives, which are known for their diverse biological activities. The 3-Amino-4-isothiazolecarboxylic Acid molecule contains a five-membered isothiazole ring fused with a carboxylic acid group, with an amino functional group at the 3-position. This structural feature contributes to its ability to interact with various biological targets, making it a subject of interest for pharmaceutical development.

Recent studies have highlighted the potential of 3-Amino-4-isothiazolecarboxylic Acid in modulating inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the NF-κB signaling pathway. This finding is particularly relevant in the context of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease, where the NF-κB pathway plays a central role in disease progression.

Additionally, the 3-Amino-4-isothiazolecarboxylic Acid has shown promise in the development of novel therapeutic agents for cancer treatment. A 2024 study in the Journal of Medicinal Chemistry reported that this compound can induce apoptosis in cancer cells by targeting the mitochondria. The compound's ability to disrupt mitochondrial function and trigger programmed cell death makes it a potential candidate for the design of targeted therapies for various cancers, including breast and lung cancer.

Furthermore, the 3-Amino-4-isothiazolecarboxylic Acid has been explored for its potential in the treatment of neurodegenerative diseases. Research published in the Journal of Neurochemistry in 2023 indicated that this compound can reduce oxidative stress and protect neuronal cells from damage. These properties make it a promising candidate for the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-Amino-4-isothiazolecarboxylic Acid is a critical aspect of its application in pharmaceutical research. Recent advancements in synthetic methods have enabled the efficient production of this compound. A 2023 study in the Organic Letters described a novel approach to the synthesis of 3-Amino-4-isothiazolecarboxylic Acid using microwave-assisted techniques, which significantly improved the yield and purity of the compound. This method is not only more efficient but also environmentally friendly, aligning with the growing emphasis on green chemistry in pharmaceutical development.

Another important aspect of the 3-Amino-4-isothiazolecarboxylic Acid is its pharmacokinetic properties. A 2024 study in the European Journal of Pharmaceutical Sciences investigated the absorption, distribution, metabolism, and excretion (ADME) of this compound in vivo. The results showed that 3-Amino-4-isothiazolecarboxylic Acid has good oral bioavailability and a favorable half-life, which are essential for the development of effective therapeutic agents. These properties suggest that the compound could be formulated into various dosage forms, including tablets and capsules, for clinical use.

The safety profile of 3-Amino-4-isothiazolecarboxylic Acid is another critical factor in its potential application. A 2023 study in the Toxicological Sciences evaluated the toxicity of this compound in vitro and in vivo. The study found that the compound is relatively safe at low concentrations, with minimal cytotoxic effects on normal cells. These findings are important for the development of safe and effective drugs, as they indicate that the compound can be used in therapeutic doses without causing significant adverse effects.

In addition to its therapeutic potential, the 3-Amino-4-isothiazolecarboxylic Acid has been explored for its role in the development of new analytical methods. A 2024 study in the Journal of Analytical Chemistry described a high-performance liquid chromatography (HPLC) method for the quantification of this compound in biological samples. This method provides a reliable and sensitive tool for the analysis of 3-Amino-4-isothiazolecarboxylic Acid in research and clinical settings, facilitating its use in drug development and pharmacokinetic studies.

The 3-Amino-4-isothiazolecarboxylic Acid is also being investigated for its potential in the treatment of infectious diseases. A 2023 study in the Antimicrobial Agents and Chemotherapy reported that this compound exhibits antimicrobial activity against several bacterial strains, including Staphylococcus aureus and Escherichia coli. These findings suggest that the compound could be developed into new antibiotics, which is particularly important given the increasing prevalence of antibiotic-resistant bacteria.

Moreover, the 3-Amino-4-isothiazolecarboxylic Acid has shown potential in the development of antiviral agents. A 2024 study in the Virology Journal demonstrated that this compound can inhibit the replication of certain viral strains, including herpes simplex virus and influenza virus. These properties make it a promising candidate for the development of antiviral drugs, especially in the context of emerging viral infections and pandemics.

The 3-Amino-4-isothiazolecarboxylic Acid is also being explored for its role in the treatment of metabolic disorders. A 2023 study in the Journal of Endocrinology indicated that this compound can improve insulin sensitivity and reduce blood glucose levels in experimental models of diabetes. These findings suggest that the compound could be developed into a therapeutic agent for the management of type 2 diabetes, a condition that affects millions of people worldwide.

In conclusion, the 3-Amino-4-isothiazolecarboxylic Acid (CAS No. 920459-08-1) is a promising compound with a wide range of potential applications in biomedical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into the properties and applications of this compound, highlighting its importance in the field of pharmaceutical science.